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Compound of Interest

Compound Name: 4-amino-2,3,5-trimethylphenol

Cat. No.: B046268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-amino-2,3,5-trimethylphenol is a versatile polysubstituted aminophenol that serves as a

valuable building block in the synthesis of complex pharmaceutical compounds. Its strategic

placement of amino and hydroxyl functional groups, along with the trimethylated phenolic

scaffold, allows for diverse chemical modifications, making it an attractive starting material in

drug discovery programs. The electron-donating nature of the amino group enhances the

reactivity of the aromatic ring, facilitating various substitution reactions for the construction of

intricate molecular architectures with potential therapeutic applications.

One of the most notable applications of 4-amino-2,3,5-trimethylphenol is as a key

intermediate in the synthesis of the neuroprotective agent SUN N8075. This compound has

demonstrated potential as a dual sodium (Na⁺) and calcium (Ca²⁺) channel blocker with

additional antioxidant properties, highlighting the utility of the 4-amino-2,3,5-trimethylphenol
scaffold in developing multi-target-directed ligands for complex diseases.

Featured Application: Synthesis of SUN N8075
SUN N8075, chemically known as (2S)-1-(4-amino-2,3,5-trimethylphenoxy)-3-{4-[4-(4-

fluorobenzyl)phenyl]-1-piperazinyl}-2-propanol dimethanesulfonate, is a potent neuroprotective

agent.[1] The synthesis of this compound utilizes 4-amino-2,3,5-trimethylphenol as a crucial

starting material.
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Experimental Protocols
Protocol 1: Synthesis of (2S)-1-(4-amino-2,3,5-trimethylphenoxy)-3-{4-[4-(4-

fluorobenzyl)phenyl]-1-piperazinyl}-2-propanol (SUN N8075)

Materials:

4-amino-2,3,5-trimethylphenol

(S)-glycidyl nosylate

1-[4-(4-Fluorobenzyl)phenyl]piperazine

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Methanesulfonic acid

Ethanol (EtOH)

Ethyl acetate (EtOAc)

Standard laboratory glassware and purification equipment (chromatography column, etc.)

Procedure:

Step 1: Alkylation of 4-amino-2,3,5-trimethylphenol.

To a solution of 4-amino-2,3,5-trimethylphenol in DMF, add K₂CO₃.

Stir the mixture at room temperature, then add (S)-glycidyl nosylate.

Heat the reaction mixture and monitor by TLC for completion.

After completion, cool the reaction mixture, pour into water, and extract with EtOAc.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purify the crude product by column chromatography to yield (S)-2-((4-amino-2,3,5-

trimethylphenoxy)methyl)oxirane.

Step 2: Ring-opening of the epoxide.

To a solution of the product from Step 1 in ethanol, add 1-[4-(4-

fluorobenzyl)phenyl]piperazine.

Reflux the reaction mixture and monitor by TLC.

Upon completion, remove the solvent under reduced pressure.

Purify the residue by column chromatography to obtain the free base of SUN N8075.

Step 3: Salt formation.

Dissolve the purified free base in ethanol.

Add two equivalents of methanesulfonic acid to the solution.

Stir the mixture to allow for salt precipitation.

Collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum to yield

SUN N8075 as the dimethanesulfonate salt.
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Starting Materials

Step 1: Alkylation

Step 2: Epoxide Opening Step 3: Salt Formation

4-amino-2,3,5-trimethylphenol

(S)-2-((4-amino-2,3,5-
trimethylphenoxy)methyl)oxirane

K2CO3, DMF

S-glycidyl nosylate

1-[4-(4-Fluorobenzyl)phenyl]piperazine

SUN N8075 (Free Base)

EtOH, Reflux

SUN N8075 (Dimethanesulfonate Salt)Methanesulfonic acid, EtOH
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Start

Prepare DPPH Solution
and Test Compound Dilutions

Add Reagents to 96-well Plate
(Compound, DPPH, Controls)

Incubate in Dark
(30 min, RT)

Measure Absorbance
at 517 nm

Calculate % Inhibition
and IC50 Value

End
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Ischemia, Excitotoxicity

Increased Reactive
Oxygen Species (ROS)

Excessive Opening of
Na+ and Ca2+ Channels

Oxidative Stress

Neuronal Damage
and Apoptosis

Increased Intracellular
[Na+] and [Ca2+]

Excitotoxicity

SUN N8075
(derived from 4-amino-2,3,5-trimethylphenol)

Scavenges Blocks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: 4-amino-2,3,5-
trimethylphenol in Drug Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046268#4-amino-2-3-5-trimethylphenol-as-a-
building-block-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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